Cas no 54764-96-4 (3-methoxy-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 3-methoxy-1H-Pyrrole-2-carboxaldehyde
• CAS No: 54764-96-4
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 353739
• PubChem ID: 11286466
• Update Time: 2025-04-19

3-methoxy-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-1H-Pyrrole-2-carboxaldehyde
• 1H-Pyrrole-2-carboxaldehyde, 3-methoxy-
• 3-methoxy-1H-pyrrole-2-carbaldehyde
• 3-Methoxypyrrole-2-carboxaldehyde
• 3-Methoxy-2-pyrrolecarboxaldehyde
• SB63595
• DTXSID40461136
• FT-0749164
• LTQYGSKNLPUXKR-UHFFFAOYSA-N
• SCHEMBL4685614
• AKOS006348093
• 54764-96-4

• MDL： MFCD12923762
• Inchi： 1S/C6H7NO2/c1-9-6-2-3-7-5(6)4-8/h2-4,7H,1H3
• InChI Key： LTQYGSKNLPUXKR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CNC=1C=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 42.09